Cas no 87559-84-0 (Sodium 4,5-dimethylthiazole-2-thiolate)

• Product Name: Sodium 4,5-dimethylthiazole-2-thiolate
• CAS No: 87559-84-0
• MF: C₅H₆NNaS₂
• MW: 167.227609157562
• CID: 4728733
• Update Time: 2025-06-09

Sodium 4,5-dimethylthiazole-2-thiolate Chemical and Physical Properties

Names and Identifiers

• Sodium 4,5-dimethylthiazole-2-thiolate

• Inchi： 1S/C5H7NS2.Na/c1-3-4(2)8-5(7)6-3;/h1-2H3,(H,6,7);/q;+1/p-1
• InChI Key： MBQVIFRUPPOLPU-UHFFFAOYSA-M
• SMILES： S1C(=NC(C)=C1C)[S-].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 91
• Topological Polar Surface Area: 42.1

Additional information on Sodium 4,5-dimethylthiazole-2-thiolate

Introduction to Sodium 4,5-dimethylthiazole-2-thiolate (CAS No. 87559-84-0)

Sodium 4,5-dimethylthiazole-2-thiolate (CAS No. 87559-84-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique molecular structure, has been extensively studied for its potential applications in drug development and therapeutic interventions. The thiolate moiety in its structure contributes to its reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The chemical properties of Sodium 4,5-dimethylthiazole-2-thiolate make it particularly interesting for researchers exploring novel pharmacological pathways. Its stability under various conditions and its ability to participate in multiple chemical reactions make it a versatile building block in organic synthesis. This compound has been utilized in the development of new therapeutic agents, where its structural features can be tailored to target specific biological pathways.

In recent years, there has been a growing interest in thiazole derivatives due to their broad spectrum of biological activities. Thiazole compounds are known for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of alkyl groups at the 4 and 5 positions of the thiazole ring, as seen in Sodium 4,5-dimethylthiazole-2-thiolate, enhances its pharmacological potential by influencing its solubility and metabolic stability.

One of the most compelling aspects of this compound is its role in the synthesis of more complex molecules that mimic natural products found in nature. These natural products often serve as lead compounds for drug discovery due to their high efficacy and specificity. By leveraging the reactivity of Sodium 4,5-dimethylthiazole-2-thiolate, researchers can design and synthesize novel derivatives with enhanced biological activity.

The pharmaceutical industry has been particularly keen on exploring thiazole-based compounds for their potential to address unmet medical needs. For instance, studies have shown that derivatives of thiazole can inhibit enzymes involved in cancer cell proliferation and inflammation. The thiolate group in Sodium 4,5-dimethylthiazole-2-thiolate is particularly important as it can form disulfide bonds with other biomolecules, leading to the development of targeted therapies.

Recent advancements in computational chemistry have also facilitated the design of more effective thiazole derivatives. By using computer modeling techniques, researchers can predict the behavior of molecules like Sodium 4,5-dimethylthiazole-2-thiolate in various biological environments. This approach allows for the rapid screening of potential drug candidates, significantly reducing the time and cost associated with traditional drug discovery methods.

The synthesis of Sodium 4,5-dimethylthiazole-2-thiolate involves a series of carefully controlled reactions that highlight the compound's importance in synthetic chemistry. The process typically begins with the reaction of a suitable precursor with sodium hydride to form the thiolate anion. This intermediate is then further functionalized to introduce the dimethyl groups at the 4 and 5 positions of the thiazole ring. The final product is obtained through purification techniques that ensure high yield and purity.

The applications of Sodium 4,5-dimethylthiazole-2-thiolate extend beyond pharmaceuticals into other areas such as materials science and agrochemicals. Its unique chemical properties make it a valuable component in the development of new materials with enhanced durability and functionality. Additionally, researchers are exploring its potential use in crop protection agents due to its ability to interact with biological systems at a molecular level.

In conclusion, Sodium 4,5-dimethylthiazole-2-thiolate (CAS No. 87559-84-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role in drug development, synthetic chemistry, and materials science underscores its importance as a research tool and industrial chemical. As our understanding of its properties continues to grow, so too will its applications in advancing scientific knowledge and technological innovation.